2-(2-hydroxy-5-methylphenyl)-5-nitro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(2-hydroxy-5-methylphenyl)-5-nitroisoindole-1,3-dione
• InChI: InChI=1S/C15H10N2O5/c1-8-2-5-13(18)12(6-8)16-14(19)10-4-3-9(17(21)22)7-11(10)15(16)20/h2-7,18H,1H3
• InChI Key: GODXUKJVRHMFBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)N2C(=O)C3=C(C2=O)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H10N2O5
• Molecular Weight: 298.25 g/mol

Description

2-(2-hydroxy-5-methylphenyl)-5-nitro-1H-isoindole-1,3(2H)-dione is a chemical compound that is widely used in scientific research. It is also known as HNID or HNID-1 and has been found to have several applications in the field of medicine and biochemistry.

Scientific Research Applications

HNID-1 has been found to have several applications in scientific research. It has been used as a fluorescent probe for the detection of reactive oxygen species in cells. It has also been found to have anti-inflammatory and anti-cancer properties. HNID-1 has been used in the development of new drugs for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of HNID-1 is not fully understood. However, it has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. HNID-1 has also been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
HNID-1 has been found to have several biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. HNID-1 has also been found to induce apoptosis in cancer cells by activating the caspase pathway. In addition, HNID-1 has been found to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using HNID-1 in lab experiments is its fluorescent properties, which make it useful for the detection of reactive oxygen species in cells. HNID-1 is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of using HNID-1 is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of HNID-1. One area of research is the development of new drugs based on the structure of HNID-1 for the treatment of cancer and other diseases. Another area of research is the investigation of the mechanism of action of HNID-1, which may lead to the discovery of new targets for drug development. Finally, the use of HNID-1 as a fluorescent probe for the detection of reactive oxygen species in cells may lead to the development of new diagnostic tools for the early detection of diseases.

Synthesis Methods

The synthesis of HNID-1 involves a multi-step process. The first step involves the condensation of 2-hydroxy-5-methylbenzoic acid with nitroethane in the presence of a base such as potassium carbonate. The resulting product is then subjected to a cyclization reaction with phthalic anhydride to form the isoindole ring. The final step involves the nitration of the isoindole ring with nitric acid to form HNID-1.